Cas no 2137575-49-4 (2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol)

• Product Name: 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol
• CAS No: 2137575-49-4
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 6322426
• PubChem ID: 165476574
• Update Time: 2025-07-18

2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137575-49-4
• 2-[2-(methylamino)ethyl]-3-phenylhexan-1-ol
• EN300-800898
• 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol

• Inchi： 1S/C15H25NO/c1-3-7-15(13-8-5-4-6-9-13)14(12-17)10-11-16-2/h4-6,8-9,14-17H,3,7,10-12H2,1-2H3
• InChI Key： YWSUXPSDLCNNGW-UHFFFAOYSA-N
• SMILES： OCC(CCNC)C(C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol

Professional Introduction to Compound with CAS No. 2137575-49-4 and Product Name: 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol

The compound identified by the CAS number 2137575-49-4 and the product name 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol represents a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic methodologies. The presence of a methylamino side chain and a phenyl substituent on a hexan-1-ol backbone imparts distinct chemical properties that make it a versatile intermediate in organic synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in the search for novel therapeutic agents. The molecular framework of 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol exhibits characteristics that are conducive to interactions with biological targets, making it a promising candidate for further exploration. The compound's ability to engage with enzymes and receptors at the molecular level has been a focus of interest for researchers aiming to develop innovative pharmacological solutions.

In the context of synthetic organic chemistry, this compound serves as a valuable building block for constructing more complex molecules. The combination of the methylamino group, which can participate in hydrogen bonding and ionic interactions, with the phenyl ring, which offers hydrophobicity and electronic modulation, creates a scaffold that is highly adaptable for functionalization. Such structural attributes are particularly advantageous in designing molecules with tailored biological activities.

Current research in the field of drug discovery has demonstrated that compounds featuring aliphatic chains with polar functional groups can exhibit enhanced bioavailability and improved pharmacokinetic profiles. The hexan-1-ol backbone in 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol aligns well with these criteria, providing a balance between lipophilicity and polarizability. This balance is crucial for achieving optimal drug-like properties, such as solubility, permeability, and metabolic stability.

The methylamino moiety is particularly noteworthy for its role in modulating molecular interactions. This group can act as a hydrogen bond acceptor or donor, depending on the surrounding environment, which allows for fine-tuning of binding affinities. Additionally, the presence of the phenyl substituent contributes to steric hindrance and electronic effects that can influence receptor binding affinity. These features make 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol a compelling candidate for structure-based drug design.

Recent studies have also explored the use of this compound as a precursor in the synthesis of more complex derivatives. By leveraging its reactive sites, researchers have been able to generate novel analogs with enhanced biological activity. For instance, modifications to the methylamino group have led to compounds with improved binding affinity to specific targets, while alterations to the phenyl ring have resulted in altered pharmacological profiles.

The versatility of 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol extends beyond its role as an intermediate in drug synthesis. It has also been investigated as a potential chiral auxiliary in asymmetric synthesis, where its structural features facilitate enantioselective transformations. The ability to produce enantiomerically pure compounds is critical in pharmaceutical development, as many drugs exhibit significant differences in efficacy and safety between their enantiomeric forms.

In conclusion, the compound identified by CAS number 2137575-49-4 and named 2-[2-(Methylamino)ethyl]-3-phenylhexan-1-ol represents a fascinating molecule with broad applications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features, including the presence of a methylamino side chain and a phenyl substituent on a hexan-1-ol backbone, make it a valuable tool for researchers seeking to develop novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in the advancement of medicinal chemistry.